Cas no 2060024-88-4 (ethyl 2-methylmorpholine-2-carboxylate)

• Product Name: ethyl 2-methylmorpholine-2-carboxylate
• CAS No: 2060024-88-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD30535679
• CID: 5153803
• PubChem ID: 126824880
• Update Time: 2025-06-14

ethyl 2-methylmorpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinecarboxylic acid, 2-methyl-, ethyl ester
• ethyl 2-methylmorpholine-2-carboxylate

• MDL： MFCD30535679
• Inchi： 1S/C8H15NO3/c1-3-11-7(10)8(2)6-9-4-5-12-8/h9H,3-6H2,1-2H3
• InChI Key： WXTZITCSEKMBKU-UHFFFAOYSA-N
• SMILES： N1CCOC(C)(C(OCC)=O)C1

Additional information on ethyl 2-methylmorpholine-2-carboxylate

Comprehensive Overview of Ethyl 2-Methylmorpholine-2-carboxylate (CAS No. 2060024-88-4): Properties, Applications, and Industry Insights

Ethyl 2-methylmorpholine-2-carboxylate (CAS 2060024-88-4) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique morpholine backbone and ester functionality. This heterocyclic derivative combines the structural features of morpholine and ethyl carboxylate, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in modulating drug solubility and bioavailability, addressing key challenges in modern drug development pipelines.

The compound's molecular structure features a 2-methyl substitution on the morpholine ring, which significantly influences its stereochemistry and reactivity. Researchers are particularly interested in how this steric hindrance affects its participation in asymmetric synthesis – a hot topic in medicinal chemistry forums. With the growing demand for chiral building blocks in API manufacturing, ethyl 2-methylmorpholine-2-carboxylate has emerged as a subject of multiple patent applications in 2022-2023.

From a synthetic chemistry perspective, this compound serves as a precursor for developing N-heterocyclic scaffolds, which dominate approximately 60% of FDA-approved small molecule drugs. Its carboxylate ester group allows for straightforward derivatization through hydrolysis or transesterification reactions, while the tertiary amine functionality enables salt formation – crucial for pharmaceutical formulation scientists optimizing drug delivery systems.

Analytical characterization of CAS 2060024-88-4 typically involves advanced techniques like HPLC-MS and multidimensional NMR spectroscopy. The compound's logP value (predicted around 0.8-1.2) makes it particularly interesting for researchers investigating blood-brain barrier penetration – one of the most searched topics in neuropharmacology. Recent QSAR studies suggest that modifications of this core structure could yield compounds with improved CNS bioavailability.

In agrochemical applications, derivatives of 2-methylmorpholine carboxylates show promise as plant growth regulators and fungicide intermediates. The European Chemicals Agency (ECHA) has documented several related compounds under REACH regulations, reflecting industry interest in sustainable crop protection solutions. Formulation chemists value this compound's hydrolytic stability – a property frequently discussed in agricultural chemistry webinars.

Quality control protocols for ethyl 2-methylmorpholine-2-carboxylate emphasize chiral purity analysis due to the potential pharmacological differences between enantiomers. Current Good Manufacturing Practice (cGMP) guidelines recommend chiral HPLC methods with detection limits below 0.1% for any single impurity – a standard now commonly requested in pharmaceutical compound specifications.

The compound's thermal properties have been characterized through differential scanning calorimetry (DSC), revealing a melting point range of 45-48°C that makes it suitable for low-temperature reactions. This characteristic aligns with the pharmaceutical industry's growing focus on energy-efficient synthesis – a trending topic in green chemistry conferences. Its vapor pressure profile suggests compatibility with various continuous flow chemistry systems, another rapidly evolving field in process chemistry.

Patent landscape analysis shows increasing references to morpholine-2-carboxylate derivatives in applications ranging from kinase inhibitors to ion channel modulators. Particularly noteworthy is its mention in recent oncology research patents, where its hydrogen bond acceptor capacity helps optimize drug-target interactions. These developments correspond with rising Google search volumes for "cancer drug intermediates" and "targeted therapy scaffolds".

From a regulatory standpoint, CAS 2060024-88-4 currently falls outside major controlled substance lists, though proper laboratory safety protocols should always be followed. Material Safety Data Sheets (MSDS) emphasize standard organic compound handling procedures, with particular attention to eye protection and ventilation requirements – common search terms among new laboratory technicians.

The commercial availability of ethyl 2-methylmorpholine-2-carboxylate has expanded significantly since 2020, with leading fine chemical suppliers offering both racemic and enantiopure forms. Market analysts note particular demand from contract research organizations (CROs) working on central nervous system (CNS) drug candidates – a sector projected to grow at 6.8% CAGR through 2028 according to recent market reports.

Environmental fate studies indicate that 2-methylmorpholine carboxylates undergo biodegradation via esterase-mediated pathways, with half-lives typically under 30 days in standard OECD 301 tests. This environmental profile aligns with increasing industry focus on green chemistry metrics – a subject generating substantial academic literature and conference presentations in recent years.

Future research directions for this compound class likely include exploration of its metalloorganic chemistry potential and applications in asymmetric catalysis. The compound's ability to act as a bidentate ligand has been theorized but not yet extensively explored – representing an opportunity for innovation in coordination chemistry. Such developments would address frequent researcher queries about "novel catalyst ligands" and "transition metal complexes" in chemical databases.